1-[(4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine

• IUPAC Name: 1-(2,6-dimethylpiperidin-1-yl)-2-(4-propan-2-ylphenoxy)ethanone
• InChI: InChI=1S/C18H27NO2/c1-13(2)16-8-10-17(11-9-16)21-12-18(20)19-14(3)6-5-7-15(19)4/h8-11,13-15H,5-7,12H2,1-4H3
• InChI Key: UIBNLKOODFRJCP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)COC2=CC=C(C=C2)C(C)C)C
• Molecular Formula: C18H27NO2
• Molecular Weight: 289.4 g/mol

Description

1-[(4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine, also known as IPPA, is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications. IPPA is a synthetic compound that is used in various research studies to understand its mechanism of action and biochemical effects.

Mechanism of Action

The mechanism of action of 1-[(4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine involves its interaction with the mu-opioid receptor in the central nervous system. This compound acts as a partial agonist of the mu-opioid receptor, which leads to the activation of the receptor and subsequent analgesic effects. This compound also has an affinity for the delta-opioid receptor, which contributes to its anti-inflammatory properties.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects. It has been found to reduce inflammation and pain in various animal models of inflammatory diseases. This compound has also been shown to inhibit the growth of cancer cells in vitro, suggesting its potential as an antitumor agent. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 1-[(4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine in lab experiments is its selective binding to the mu-opioid receptor, which makes it a potential candidate for the development of new analgesic drugs. This compound also has a relatively low toxicity profile, making it a safer alternative to other opioid drugs. However, the complex synthesis method of this compound and its limited availability can be a significant limitation for lab experiments.

Future Directions

There are several future directions for research on 1-[(4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine. One of the potential areas of research is the development of new analgesic drugs based on the structure of this compound. Another potential area of research is the investigation of this compound's potential as an antitumor agent. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound and its mechanism of action.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been shown to exhibit significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases and cancer. However, more research is needed to fully understand the biochemical and physiological effects of this compound and its mechanism of action. The complex synthesis method and limited availability of this compound can be significant limitations for lab experiments. Nonetheless, this compound remains a promising compound for future research and drug development.

Scientific Research Applications

1-[(4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine has been used in various scientific research studies to investigate its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as arthritis, asthma, and multiple sclerosis. This compound has also been shown to have antitumor properties, making it a potential candidate for cancer treatment.